Cas no 1220038-92-5 (2-{2-(3,5-Difluorobenzyl)oxyethyl}piperidinehydrochloride)
2-{2-(3,5-Difluorobenzyl)oxyethyl}piperidinehydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-{2-[(3,5-Difluorobenzyl)oxy]ethyl}piperidine hydrochloride
- 2-(2-((3,5-Difluorobenzyl)oxy)ethyl)piperidinehydrochloride
- 1220038-92-5
- AKOS015849541
- 2-{2-[(3,5-Difluorobenzyl)oxy]ethyl}piperidinehydrochloride
- 2-[2-[(3,5-difluorophenyl)methoxy]ethyl]piperidine;hydrochloride
- 2-(2-((3,5-Difluorobenzyl)oxy)ethyl)piperidine hydrochloride
- 2-{2-(3,5-Difluorobenzyl)oxyethyl}piperidinehydrochloride
-
- MDL: MFCD13560688
- Inchi: 1S/C14H19F2NO.ClH/c15-12-7-11(8-13(16)9-12)10-18-6-4-14-3-1-2-5-17-14;/h7-9,14,17H,1-6,10H2;1H
- InChI Key: QRQWTCOFPNNHEX-UHFFFAOYSA-N
- SMILES: Cl.FC1C=C(C=C(C=1)COCCC1CCCCN1)F
Computed Properties
- Exact Mass: 291.1201483g/mol
- Monoisotopic Mass: 291.1201483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 230
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.3Ų
2-{2-(3,5-Difluorobenzyl)oxyethyl}piperidinehydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D037550-125mg |
2-{2-[(3,5-Difluorobenzyl)oxy]ethyl}piperidinehydrochloride |
1220038-92-5 | 125mg |
$ 230.00 | 2022-06-06 | ||
| TRC | D037550-250mg |
2-{2-[(3,5-Difluorobenzyl)oxy]ethyl}piperidinehydrochloride |
1220038-92-5 | 250mg |
$ 375.00 | 2022-06-06 |
2-{2-(3,5-Difluorobenzyl)oxyethyl}piperidinehydrochloride Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 2-{2-(3,5-Difluorobenzyl)oxyethyl}piperidinehydrochloride
Introduction to CAS No. 1220038-92-5: 2-{2-(3,5-Difluorobenzyl)oxyethyl}Piperidine Hydrochloride
The compound with CAS No. 1220038-92-5, commonly referred to as 2-{2-(3,5-Difluorobenzyl)oxyethyl}Piperidine Hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a piperidine ring, a six-membered cyclic amine, which is substituted with a 3,5-difluorobenzyl group via an oxyethyl linkage. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various research and industrial purposes.
Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The presence of the 3,5-difluorobenzyl group introduces fluorine atoms into the structure, which are known to enhance lipophilicity and improve drug-like properties such as absorption and bioavailability. Additionally, the hydroxyl group in the oxyethyl chain can participate in hydrogen bonding, further influencing the compound's solubility and interaction with biological systems.
The synthesis of CAS No. 1220038-92-5 involves a multi-step process that typically includes nucleophilic substitution or coupling reactions. Researchers have optimized these methods to achieve high yields and purity levels, ensuring the compound's suitability for advanced applications. The hydrochloride salt form of the compound is particularly advantageous for handling and storage due to its enhanced stability compared to the free base.
In terms of pharmacological applications, 2-{2-(3,5-Difluorobenzyl)oxyethyl}Piperidine Hydrochloride has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate specific biological targets makes it a candidate for treating various diseases, including neurological disorders and inflammatory conditions. Recent advancements in computational chemistry have enabled researchers to predict the compound's binding affinity to key proteins, further accelerating its development as a drug candidate.
The structural versatility of this compound also extends to its use in material science. The piperidine ring can serve as a scaffold for constructing advanced materials with tailored properties. For instance, derivatives of this compound have been explored for their potential in polymer synthesis and as additives in industrial formulations.
In conclusion, CAS No. 1220038-92-5 represents a versatile and intriguing molecule with diverse applications across multiple scientific domains. Its unique structure, combined with recent advancements in chemical synthesis and pharmacological research, positions it as a valuable tool for both academic and industrial pursuits.
1220038-92-5 (2-{2-(3,5-Difluorobenzyl)oxyethyl}piperidinehydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)